![molecular formula C18H18ClN3O4S2 B2812403 3-chloro-N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide CAS No. 865173-75-7](/img/structure/B2812403.png)
3-chloro-N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "compound X" in the scientific literature.
Scientific Research Applications
Anticancer Potential
The compound has shown promising results in the realm of cancer research. A derivative, 4-Chloro-3-({[(4-chlorophenyl) amino) carbonothioyl]amino}sulfonyl)-N-(2-methyl-2,3-dihydro-1H-indole-1-yl)benzamide, demonstrated significant proapoptotic activity against melanoma cell lines, suggesting its potential as an anticancer agent. It exhibited growth inhibition and worked as an inhibitor of several human carbonic anhydrase isoforms, which are relevant in cancer therapy (Yılmaz et al., 2015).
Antimicrobial Activities
Benzothiazoles have been reported as effective pharmacophores, with synthesized derivatives showing significant antimicrobial activities. This includes effectiveness against various bacterial and fungal strains, demonstrating the broad potential of benzothiazole derivatives in treating infectious diseases (Kale and Mene, 2013).
Pharmacological Properties
The compound's derivatives have been explored for various pharmacological activities, including anti-inflammatory, anticonvulsant, and anthelmintic properties. This highlights the diverse therapeutic potential of benzothiazole derivatives in different medical applications (Patel et al., 2009).
Synthesis and Structural Analysis
Studies have focused on the synthesis and structural characterization of benzothiazole derivatives. These studies are crucial in understanding the chemical properties and potential modifications that can enhance their efficacy in various applications, including in the pharmaceutical industry (Ćaleta et al., 2008).
Antitumor Evaluation
There has been significant research in the evaluation of benzothiazole derivatives as potential antitumor agents. This involves studying their cytotoxic activities against various cancer cell lines, contributing to the development of new cancer treatments (Tomorowicz et al., 2020).
Mechanism of Action
Target of Action
Benzothiazole derivatives have been reported to exhibit anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity . Additionally, some benzothiazole derivatives have shown significant anti-inflammatory activity, with the highest IC50 values for COX-1 inhibition .
Mode of Action
For instance, some benzothiazole derivatives have been found to inhibit COX enzymes, which are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .
Biochemical Pathways
The key mechanism of action of NSAIDs involves the suppression of the COX enzymes . COX enzymes are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .
Pharmacokinetics
It’s worth noting that none of the synthesized benzothiazole compounds violated lipinski’s rule, making them suitable drug candidates for the treatment of various diseases .
Result of Action
Some benzothiazole derivatives have shown significant anti-inflammatory activity, with the highest ic50 values for cox-1 inhibition . They also demonstrated excellent COX-2 SI values and even showed inhibition of albumin denaturation .
properties
IUPAC Name |
3-chloro-N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3O4S2/c1-2-26-9-8-22-15-7-6-14(28(20,24)25)11-16(15)27-18(22)21-17(23)12-4-3-5-13(19)10-12/h3-7,10-11H,2,8-9H2,1H3,(H2,20,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABGMDJLVASWKLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.